Cas no 110661-91-1 (t-Butyl 4-Bromobutanoate)

t-Butyl 4-Bromobutanoate is a brominated ester commonly used as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. Its t-butyl ester group enhances stability, making it suitable for reactions requiring controlled conditions. The bromine substituent at the 4-position allows for further functionalization via nucleophilic substitution or cross-coupling reactions. This compound is valued for its versatility in constructing complex molecular frameworks, including bioactive molecules. It is typically handled under inert conditions due to its sensitivity to moisture and strong bases. The product is supplied with high purity to ensure consistent performance in synthetic applications.
t-Butyl 4-Bromobutanoate structure
t-Butyl 4-Bromobutanoate structure
Product Name:t-Butyl 4-Bromobutanoate
CAS No:110661-91-1
MF:C8H15BrO2
MW:223.107502222061
MDL:MFCD02179416
CID:128896
PubChem ID:2757253
Update Time:2025-10-29

t-Butyl 4-Bromobutanoate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-bromobutanoate
    • T-BUTYL 4-BROMOBUTYRATE
    • 4-bromobutyric acid t-butylester
    • 4-Bromo-butyric acid tert-butyl ester
    • Butanoic acid,4-bromo-, 1,1-dimethylethyl ester
    • T-butyl-4-bromobutyrate
    • tert-Butyl 4-bromobutyrate
    • tert-Butyl 4-bromobutanoate, tech
    • 4-Bromobutanoic acid tert-butyl ester
    • t-butyl 4-bromobutanoate
    • tert-butyl4-bromobutanoate
    • 4-bromobutyric acid-t-butyl ester
    • 4-bromobutyric acid t-butyl ester
    • Butanoic acid, 4-bromo-, 1,1-dimethylethyl ester
    • 4-bromobutyric acid tert-butyl ester
    • t-Butyl4-bromobutyrate
    • zlchem 587
    • PubChem13277
    • tert-Butyl-4-bromobutyrate
    • tert-butyl -4-bromobutyrate
    • tert-
    • tert.-butyl 4-bromobutanoat
    • AS-19764
    • tert.-butyl 4-bromobutanoate
    • SCHEMBL130424
    • FT-0706083
    • J-524690
    • HJEZRYIJNHAIGY-UHFFFAOYSA-N
    • DTXSID30911796
    • B6167
    • EN300-155386
    • CS-W008626
    • 110661-91-1
    • 4-bromobutyric acid tert.-butyl ester
    • B57460
    • MFCD02179416
    • A894866
    • AKOS007930522
    • FT-0602146
    • SY024839
    • 110611-91-1
    • tert-Butyl4-bromobutanoate95%
    • Butanoic acid, 4-broMo-,1,1-diMethylethyl ester
    • DB-004344
    • DB-060020
    • t-Butyl 4-Bromobutanoate
    • MDL： MFCD02179416
    • Inchi： 1S/C8H15BrO2/c1-8(2,3)11-7(10)5-4-6-9/h4-6H2,1-3H3
    • InChI Key： HJEZRYIJNHAIGY-UHFFFAOYSA-N
    • SMILES： BrCCCC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 222.02555
  • Monoisotopic Mass: 222.026
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 2.2

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Liquid
  • Density: 1.258±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 225.9±23.0 ºC (760 Torr),
  • Flash Point: 117.1±13.0 ºC,
  • Refractive Index: 1.46
  • Solubility: Slightly soluble (1 g/l) (25 º C),
  • PSA: 26.3
  • LogP: 2.50320

t-Butyl 4-Bromobutanoate Security Information

  • Signal Word：Warning
  • Hazard Statement： H314
  • Warning Statement： P261;P305+P351+P338
  • Hazardous Material transportation number：1760
  • Hazard Category Code： 34-36/37/38
  • Safety Instruction： 22-26-36/37/39-45
  • HazardClass：8
  • PackingGroup：Ⅲ
  • Storage Condition：Keep in dark place,Sealed in dry,2-8°C

t-Butyl 4-Bromobutanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
AstaTech
B57460-1/G
T-BUTYL 4-BROMOBUTYRATE
 110661-91-1 95%
1g
 $10 2023-09-15
AstaTech
B57460-5/G
T-BUTYL 4-BROMOBUTYRATE
 110661-91-1 95%
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 $14 2023-09-15
AstaTech
B57460-25/G
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 110661-91-1 95%
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 $44 2023-09-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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t-Butyl 4-Bromobutanoate
 110661-91-1 97+%
20g
 630.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WW217-100g
t-Butyl 4-Bromobutanoate
 110661-91-1 97+%
100g
 2204.0CNY 2021-07-12
TRC
B690518-1g
t-Butyl 4-Bromobutanoate
 110661-91-1
1g
 $ 58.00 2023-09-08
TRC
B690518-5g
t-Butyl 4-Bromobutanoate
 110661-91-1
5g
 $ 150.00 2023-04-18
TRC
B690518-10g
t-Butyl 4-Bromobutanoate
 110661-91-1
10g
 $ 236.00 2023-04-18
TRC
B690518-25g
t-Butyl 4-Bromobutanoate
 110661-91-1
25g
 $ 460.00 2023-04-18
TRC
B682040-1g
t-Butyl 4-Bromobutyrate
 110661-91-1
1g
 130.00 2021-08-16

t-Butyl 4-Bromobutanoate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:110661-91-1)4-溴丁基叔丁酯
Order Number:LE26828495
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:59
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:110661-91-1)4-溴丁基叔丁酯
LE26828495
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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